Cas no 2092599-75-0 (4-Chloro-3-fluoro-2-nitro-phenylamine)

• Product Name: 4-Chloro-3-fluoro-2-nitro-phenylamine
• CAS No: 2092599-75-0
• MF: C₆H₄ClFN₂O₂
• MW: 190.55956363678
• CID: 5574297
• Update Time: 2025-10-28

4-Chloro-3-fluoro-2-nitro-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-2-nitro-phenylamine
• 4-chloro-3-fluoro-2-nitroaniline
• Benzenamine, 4-chloro-3-fluoro-2-nitro-

• Inchi： 1S/C6H4ClFN2O2/c7-3-1-2-4(9)6(5(3)8)10(11)12/h1-2H,9H2
• InChI Key： PLSDLDMRJLUZRU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C(F)=C1[N+]([O-])=O

Experimental Properties

• Density: 1.591±0.06 g/cm3(Predicted)
• Boiling Point: 331.1±37.0 °C(Predicted)
• pka: -2.01±0.10(Predicted)

Additional information on 4-Chloro-3-fluoro-2-nitro-phenylamine

Introduction to 4-Chloro-3-fluoro-2-nitro-phenylamine (CAS No. 2092599-75-0)

4-Chloro-3-fluoro-2-nitro-phenylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2092599-75-0, represents a class of arylamine derivatives characterized by the presence of halogen and nitro substituents on a benzene ring. The structural configuration of this molecule, featuring both chloro and fluoro groups along with a nitro group, makes it a versatile intermediate in the synthesis of more complex pharmaceutical agents.

The 4-Chloro-3-fluoro-2-nitro-phenylamine molecule exhibits unique electronic and steric properties due to its substituent arrangement. The electron-withdrawing nature of the nitro group and the electron-donating effects of the fluoro group create a balance that influences its reactivity in various chemical transformations. These properties have made it a valuable building block in the development of novel therapeutic agents targeting a range of biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of arylamine derivatives like 4-Chloro-3-fluoro-2-nitro-phenylamine. Research studies have highlighted its role as a precursor in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of halogen atoms enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution within biological systems.

One of the most compelling aspects of 4-Chloro-3-fluoro-2-nitro-phenylamine is its utility in medicinal chemistry as a scaffold for drug discovery. The nitro group can be further functionalized through reduction or coupling reactions, allowing for the introduction of additional pharmacophores. This flexibility has enabled researchers to design molecules with tailored biological activities. For instance, modifications at the amino position have led to the development of novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The 3-fluoro substituent plays a particularly important role in modulating the pharmacokinetic profile of derivatives derived from 4-Chloro-3-fluoro-2-nitro-phenylamine. Fluorine atoms are known to influence metabolic stability and binding affinity to biological targets. This has been exploited in the design of drugs that exhibit improved bioavailability and prolonged half-life, such as certain antiviral and anticancer agents.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-Chloro-3-fluoro-2-nitro-phenylamine behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with enzymes and receptors, providing a rational basis for designing more effective derivatives. These computational approaches have accelerated the drug discovery process by predicting potential lead compounds before experimental synthesis.

The synthesis of 4-Chloro-3-fluoro-2-nitro-phenylamine itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes involve nitration followed by chlorination and fluorination at specific positions on the benzene ring. Advances in green chemistry principles have also been applied to develop more sustainable methods for producing this compound, reducing waste and minimizing hazardous byproducts.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on leveraging 4-Chloro-3-fluoro-2-nitro-phenylamine as a key intermediate. Collaborative efforts between academic institutions and industry partners have led to innovative approaches in drug design, where this compound serves as a cornerstone for developing next-generation therapeutics.

Looking ahead, the future prospects for 4-Chloro-3-fluoro-2-nitro-phenylamine appear promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science, particularly in the development of advanced polymers and liquid crystals that exhibit enhanced electronic properties.

In conclusion, 4-Chloro-3-fluoro-2-nitro-phenylamine (CAS No. 2092599-75-0) stands as a testament to the power of organic chemistry in driving innovation across multiple scientific disciplines. Its role as a versatile intermediate continues to inspire new research directions, offering hope for breakthroughs that could improve human health and technological advancements.